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Compound of Interest

Compound Name: ENMD-2076 Tartrate

Cat. No.: B1139454

For Researchers, Scientists, and Drug Development Professionals

Introduction

ENMD-2076 is a potent, orally bioavailable small molecule inhibitor targeting multiple kinases
implicated in cancer progression, including Aurora A and various angiogenic tyrosine kinases
such as FLT3, VEGFR, and FGFR.[1][2] Accurate preparation and storage of ENMD-2076
stock solutions are critical for obtaining reliable and reproducible results in preclinical research.
Dimethyl sulfoxide (DMSOQ) is the most common solvent for preparing high-concentration stock
solutions of ENMD-2076 for in vitro studies. These application notes provide detailed
information on the solubility and stability of ENMD-2076 in DMSO, along with protocols for its
preparation and storage.

Physicochemical Properties of ENMD-2076

Property Value

Molecular Formula C21H2s5N7

Molecular Weight 375.47 g/mol

Appearance Solid, white to light yellow powder
CAS Number 934353-76-1
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Solubility of ENMD-2076 in DMSO

ENMD-2076 exhibits high solubility in DMSO. However, reported values from different suppliers
show some variation, which may be attributable to differences in compound purity, crystal form,
or experimental conditions.

Table 1: Reported Solubility of ENMD-2076 in DMSO

Molar Concentration

Solubility Source
(approx.)
>18.75 mg/mL >49.9 mM RayBiotech[3]
105 mg/mL 279.6 mM Selleck Chemicals[4]
>31 mg/mL >82.6 mM MedchemExpress

It is recommended to start with a conservative estimate and confirm the solubility for a specific
batch of the compound if necessary. For most in vitro applications, a 10 mM stock solution is
readily achievable and commonly used.[3]

Protocol for Preparing a 10 mM ENMD-2076 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ENMD-2076 in DMSO.

Materials:

ENMD-2076 powder

Anhydrous, high-purity DMSO

Vortex mixer

Warming bath or sonicator (optional)

Sterile, amber glass vials or polypropylene tubes

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.raybiotech.com/enmd-2076-331-10910
https://www.selleckchem.com/datasheet/enmd-2076-S118101-DataSheet.html
https://www.raybiotech.com/enmd-2076-331-10910
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Procedure:

Calculate the required mass of ENMD-2076:

o For 1 mL of a 10 mM solution, the required mass is:

= Mass (mg) =10 mmol/L * 1 L/2000 mL * 1 mL * 375.47 g/mol * 1000 mg/g = 3.7547 mg

Weigh the ENMD-2076 powder:

o Carefully weigh the calculated amount of ENMD-2076 powder.

Dissolve in DMSO:

o Add the appropriate volume of anhydrous DMSO to the weighed ENMD-2076.

o Vortex the solution thoroughly until the powder is completely dissolved.

Aid dissolution (if necessary):

o If the compound does not dissolve readily, gentle warming of the solution to 37°C or brief
sonication can be applied to facilitate dissolution.

Storage:

o Aliquot the stock solution into smaller volumes in sterile, amber glass vials or
polypropylene tubes to minimize freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage.

Workflow for Preparing ENMD-2076 Stock Solution
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Caption: A flowchart illustrating the steps for preparing a stock solution of ENMD-2076 in
DMSO.

Stability of ENMD-2076 in DMSO

The stability of ENMD-2076 in DMSO is crucial for ensuring the accuracy of experimental
results. While specific, long-term stability data for ENMD-2076 in DMSO is not extensively
published, general guidelines for small molecules in DMSO and supplier recommendations
provide a basis for proper handling and storage.

Key Factors Affecting Stability:

e Water Content: DMSO is hygroscopic and can absorb moisture from the atmosphere. The
presence of water can promote the degradation of some compounds. It is essential to use
anhydrous DMSO and minimize the exposure of stock solutions to air.

o Temperature: Lower temperatures generally slow down the rate of chemical degradation.

o Freeze-Thaw Cycles: Repeated freezing and thawing can introduce moisture and may lead
to the precipitation of the compound. Aliquoting stock solutions into smaller, single-use
volumes is highly recommended.

 Light: Exposure to light can cause photodegradation of sensitive compounds. The use of
amber vials is recommended to protect solutions from light.

Table 2: Recommended Storage Conditions and Stability

Storage Temperature Duration Recommendations

For short to medium-term
-20°C Up to 1 month
storage.

-80°C Up to 1 year For long-term storage.

General Protocol for Assessing Long-Term Stability of
ENMD-2076 in DMSO
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This protocol provides a framework for conducting a long-term stability study of ENMD-2076 in
DMSO.

Materials:

ENMD-2076 DMSO stock solution (e.g., 10 mM)

Anhydrous DMSO

Amber glass vials

LC-MS or HPLC system

Storage facilities at different temperatures (e.g., -20°C, 4°C, room temperature)

Procedure:

Prepare Stock Solution:

o Prepare a fresh stock solution of ENMD-2076 in anhydrous DMSO at the desired
concentration.

Aliquot:

o Dispense aliquots of the stock solution into multiple amber glass vials, minimizing
headspace.

Time-Zero Analysis (To):

o Immediately analyze one aliquot using a validated LC-MS or HPLC method to determine
the initial purity and concentration. This serves as the baseline.

Storage:

o Store the remaining vials at the selected temperatures (-20°C, 4°C, and room
temperature) and protect them from light.

Time-Point Analysis:
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o At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months, 1 year), retrieve
one vial from each storage condition.

o Allow the vial to equilibrate to room temperature before opening.

o Analyze the sample using the same LC-MS or HPLC method as the To analysis.

o Data Analysis:

o Compare the purity and concentration of the stored samples to the To sample to determine
the percentage of degradation.

Workflow for Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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